Cas no 1434126-89-2 (O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate
• CAS No: 1434126-89-2
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 2604552
• PubChem ID: 91800950
• Update Time: 2025-08-04

O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-Methyl-1,3-pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) 3-ethyl ester
• O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate
• 1-(tert-Butyl) 3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate
• CS-0047829
• 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-ethyl ester, (3R,4R)-
• AS-52794
• trans-1-tert-butyl 3-ethyl 4-methylpyrrolidine-1,3-dicarboxylate
• 1-tert-butyl 3-ethyl (3r,4r)-4-methylpyrrolidine-1,3-dicarboxylate
• DTXSID801121986
• trans-1-t-Butyl 3-ethyl 4-methylpyrrolidine-1,3-dicarboxylate
• trans-1-tert-butyl3-ethyl4-methylpyrrolidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate
• (3R,4R)-1-tert-Butyl 3-ethyl 4-methylpyrrolidine-1,3-dicarboxylate
• P19086
• AKOS025289878
• P15670
• MFCD28502538
• 1895053-81-2
• Ethyl trans-1-Boc-4-Methylpyrrolidine-3-Carboxylate
• 1434126-89-2

• Inchi： 1S/C13H23NO4/c1-6-17-11(15)10-8-14(7-9(10)2)12(16)18-13(3,4)5/h9-10H,6-8H2,1-5H3/t9-,10-/m0/s1
• InChI Key： QGNVVHOIALIBRL-UWVGGRQHSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C(=O)OCC)[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate

O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate: A Key Synthon in Medicinal Chemistry

O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate represents a structurally unique compound with significant implications in the development of novel therapeutic agents. This molecule, characterized by its CAS number 1434126-89-2, is a diester derivative of a substituted pyrrolidine scaffold, which has garnered attention for its potential applications in drug discovery and chemical synthesis. The stereochemical configuration of the molecule, defined by the (3R,4R) configuration, plays a critical role in determining its biological activity and chemical reactivity. Recent studies have highlighted the importance of such stereocontrolled architectures in the design of bioactive molecules, particularly in the context of targeting specific enzymatic pathways.

The O1-tert-butyl and O3-ethyl substituents in this compound contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of complex organic molecules. The tert-butyl group, a common protecting group in organic chemistry, enhances the molecule's resistance to hydrolysis, while the ethyl group introduces flexibility that may influence its interaction with biological targets. These structural features have been explored in recent research focusing on the development of compounds with improved pharmacokinetic profiles. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of similar diester scaffolds in the synthesis of selective inhibitors of protein kinases, which are implicated in various diseases.

Recent advancements in computational chemistry have further illuminated the potential of O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate as a building block for drug design. Molecular modeling studies have predicted that the molecule's stereochemistry could enable it to adopt specific conformations that align with the binding sites of target proteins. This has led to its consideration as a core component in the development of small-molecule therapeutics for conditions such as neurodegenerative disorders and metabolic syndromes. The ability to fine-tune the stereochemistry of such compounds is a key factor in optimizing their biological activity, as highlighted by a 2024 review in Chemical Communications.

From a synthetic perspective, the preparation of O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate involves a series of well-established chemical transformations. The synthesis typically begins with the formation of the pyrrolidine ring, followed by the introduction of the tert-butyl and ethyl groups through esterification reactions. The stereochemical control during these steps is critical, as the (3R,4R) configuration is essential for the molecule's biological activity. Recent work has focused on optimizing the reaction conditions to achieve high stereoselectivity, which is crucial for the production of enantiomerically pure compounds. This has been particularly relevant in the context of pharmaceutical development, where the chirality of a molecule can significantly affect its therapeutic efficacy and safety profile.

The potential applications of O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate extend beyond traditional drug discovery. In the field of materials science, similar diester scaffolds have been explored for their use in the development of biocompatible polymers and coatings. These materials are being investigated for applications in tissue engineering and controlled drug delivery systems. The unique properties of the compound, including its solubility and thermal stability, make it a candidate for integration into such advanced materials. A 2023 study in Advanced Materials showcased the potential of related compounds in creating stimuli-responsive hydrogels, which could have implications for targeted drug release and regenerative medicine.

From a pharmaceutical standpoint, the compound's structural features suggest it could be modified to target specific disease mechanisms. For example, the presence of the pyrrolidine ring and the ester functionalities may allow for the incorporation of additional functional groups that enhance its interaction with target proteins. This has led to the exploration of O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate as a scaffold for the development of inhibitors of enzymatic pathways associated with cancer progression. Recent studies have also highlighted its potential in the design of modulators for ion channels, which are implicated in conditions such as epilepsy and cardiac arrhythmias.

The synthesis and characterization of O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate have been supported by a range of analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have been instrumental in confirming the stereochemical configuration of the molecule and in elucidating its structural properties. The use of advanced analytical tools has also enabled researchers to study the molecule's behavior in different environments, which is critical for understanding its potential applications. A 2024 study in Organic & Biomolecular Chemistry demonstrated the utility of these techniques in the development of new synthetic strategies for the compound.

In summary, O1-tert-butyl O3-ethyl (3R,4R)-4-methylpyrrolidine-1,3-dicarboxylate is a compound of significant interest due to its structural versatility and potential applications in drug discovery and materials science. Its stereocontrolled architecture, combined with the presence of functional groups such as the tert-butyl and ethyl moieties, positions it as a valuable intermediate in the synthesis of bioactive molecules. Ongoing research continues to explore its potential in various fields, underscoring the importance of such compounds in the development of new therapeutic agents and advanced materials.